Cas no 89967-02-2 (Pyrimidine,2-methyl-4-propyl-)
Pyrimidine,2-methyl-4-propyl- structure
Product Name:Pyrimidine,2-methyl-4-propyl-
CAS No:89967-02-2
MF:C8H12N2
MW:136.194281578064
CID:712577
PubChem ID:13153440
Update Time:2025-04-19
Pyrimidine,2-methyl-4-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,2-methyl-4-propyl-
- Pyrimidine, 2-methyl-4-propyl- (9CI)
- DTXSID401310769
- SCHEMBL805512
- 2-Methyl-4-propylpyrimidine
- 89967-02-2
-
- Inchi: 1S/C8H12N2/c1-3-4-8-5-6-9-7(2)10-8/h5-6H,3-4H2,1-2H3
- InChI Key: LLHIRDBBLFSHNW-UHFFFAOYSA-N
- SMILES: N1C(C)=NC=CC=1CCC
Computed Properties
- Exact Mass: 136.100048391g/mol
- Monoisotopic Mass: 136.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 93.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 25.8Ų
Pyrimidine,2-methyl-4-propyl- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
89967-02-2 (Pyrimidine,2-methyl-4-propyl-) Related Products
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